Cas no 1334220-36-8 (3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 1334220-36-8
• MF: C₁₄H₁₁FO
• MW: 214.23
• CID: 5075856
• Update Time: 2025-05-24

3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C14H11FO/c1-10-7-11(9-16)5-6-14(10)12-3-2-4-13(15)8-12/h2-9H,1H3
• InChI Key： BCSAUFQSDYSNEM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)=CC=C(C=O)C=C1C

Additional information on 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde

Research Brief on 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1334220-36-8) in Chemical Biology and Pharmaceutical Applications

3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1334220-36-8) is a fluorinated biphenyl derivative that has recently gained attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique structural features including a fluorine substituent and an aldehyde functional group, has been explored for its applications in medicinal chemistry, particularly in the design of small-molecule inhibitors and probes for biological targets.

Recent studies have highlighted the significance of this compound in the synthesis of novel therapeutic agents. The presence of the fluorine atom at the 3'-position and the methyl group at the 2-position of the biphenyl scaffold contribute to enhanced metabolic stability and improved binding affinity to target proteins. The aldehyde group serves as a reactive handle for further chemical modifications, enabling the construction of diverse molecular libraries for high-throughput screening.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde as a key intermediate in the development of selective kinase inhibitors. The compound was employed in a multi-step synthesis to generate a series of derivatives that exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study demonstrated that the fluorine substitution played a critical role in optimizing the pharmacokinetic properties of the final drug candidates.

Another notable application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was used as a building block for the design of fluorescent probes targeting G-protein-coupled receptors (GPCRs). The aldehyde functionality allowed for efficient conjugation with fluorophores, resulting in probes with high specificity and sensitivity for receptor binding studies. This research underscores the utility of 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde in chemical biology tools development.

From a synthetic chemistry perspective, advances in the preparation of this compound have been achieved through improved catalytic methods. A 2022 publication in Organic Process Research & Development described an optimized palladium-catalyzed cross-coupling approach for the efficient synthesis of 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde, highlighting its scalability for industrial applications. The reported method achieved excellent yields while minimizing the formation of byproducts, making it attractive for large-scale production.

The safety profile and physicochemical properties of 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde have been extensively characterized in recent toxicological studies. Data from in vitro assays indicate that the compound shows favorable stability under physiological conditions, with moderate membrane permeability. These properties make it suitable for further development as a pharmaceutical intermediate, though additional in vivo studies are warranted to fully assess its safety profile.

Looking forward, the unique structural features of 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde position it as a promising scaffold for continued exploration in drug discovery. Its applications extend beyond kinase inhibitors and GPCR probes, with potential uses in the development of anti-inflammatory agents, CNS-targeted therapeutics, and antimicrobial compounds. The compound's versatility and the growing body of research supporting its utility suggest that it will remain an important tool in medicinal chemistry for years to come.

In conclusion, 3'-Fluoro-2-methyl-[1,1'-biphenyl]-4-carbaldehyde (CAS: 1334220-36-8) represents a valuable chemical building block with demonstrated applications across multiple areas of pharmaceutical research. Recent studies have elucidated its synthetic utility, biological relevance, and potential for further development. As research in targeted therapies and chemical probes continues to advance, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.